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Compound of Interest

Compound Name: N,N-Diethylbutane-1,4-diamine

Cat. No.: B044981 Get Quote

An In-Depth Technical Guide to the Physicochemical Characteristics of N,N-Diethyl-1,4-

butanediamine (CAS: 27431-62-5)

Introduction
N,N-Diethyl-1,4-butanediamine, identified by the CAS number 27431-62-5, is a diamine compound

with significant applications in various fields of chemical research and industrial synthesis.[1] As a

versatile chemical intermediate, its unique molecular structure lends it to applications ranging from the

synthesis of pharmaceuticals to the modification of polymers.[1] This guide provides a comprehensive

overview of its core physicochemical characteristics, compiled and synthesized for researchers,

scientists, and professionals in drug development.

Chemical Identity and Structure
Accurate identification is paramount in chemical research. N,N-Diethyl-1,4-butanediamine is known by

several synonyms, and its structural representation provides the foundation for understanding its

chemical behavior.
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Identifier Value

CAS Number 27431-62-5

IUPAC Name N',N'-diethylbutane-1,4-diamine[2][3]

Synonyms
(4-Aminobutyl)diethylamine, N,N-Diethylbutane-1,4-

diamine, N1,N1-Diethylbutane-1,4-diamine[1][2][4]

Molecular Formula C₈H₂₀N₂[2][5][6]

Molecular Weight 144.26 g/mol [2][5]

InChI Key JILXUIANNUALRZ-UHFFFAOYSA-N[7]

SMILES CCN(CC)CCCCN[4][7]

graph chemical_structure {

layout=neato;

node [shape=circle, style=filled, label=""];

// Define nodes for atoms

N1 [label="N", fontcolor="#FFFFFF", fillcolor="#4285F4", pos="0,0!"];

C1 [label="C", fontcolor="#FFFFFF", fillcolor="#202124", pos="-1.5,-0.5!"];

C2 [label="C", fontcolor="#FFFFFF", fillcolor="#202124", pos="-2.5,-0.5!"];

C3 [label="C", fontcolor="#FFFFFF", fillcolor="#202124", pos="1.5,-0.5!"];

C4 [label="C", fontcolor="#FFFFFF", fillcolor="#202124", pos="2.5,-0.5!"];

C5 [label="C", fontcolor="#FFFFFF", fillcolor="#202124", pos="0,1.5!"];

C6 [label="C", fontcolor="#FFFFFF", fillcolor="#202124", pos="0,2.5!"];

C7 [label="C", fontcolor="#FFFFFF", fillcolor="#202124", pos="0,3.5!"];

C8 [label="C", fontcolor="#FFFFFF", fillcolor="#202124", pos="0,4.5!"];

N2 [label="N", fontcolor="#FFFFFF", fillcolor="#4285F4", pos="0,6!"];

// Define edges for bonds

edge [color="#5F6368"];

N1 -- C1;

C1 -- C2;
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N1 -- C3;

C3 -- C4;

N1 -- C5;

C5 -- C6;

C6 -- C7;

C7 -- C8;

C8 -- N2;

}

Caption: 2D structure of N,N-Diethyl-1,4-butanediamine.

Physicochemical Properties
The physicochemical properties of a compound dictate its behavior in various systems, influencing its

reactivity, solubility, and handling requirements. The data presented below is a synthesis of

information from multiple chemical suppliers and safety data sheets.

Property Value Source(s)

Physical State Liquid [5][6]

Appearance
Clear, colorless to light yellow

liquid
[1][8]

Boiling Point
72 - 74 °C @ 10 mmHg 55 °C @

3 mmHg 193.4 °C @ 760 mmHg
[5][6][9][10] [8][11] [11]

Density 0.83 g/cm³ [5][8][9]

Solubility Slightly soluble in water [8][9][12][13]

pKa (Predicted) 10.48 ± 0.25 [8]

Refractive Index (Predicted) 1.453 [11]

Melting Point No data available [5][6][14]

It is important to note a discrepancy in the reported melting point. While most safety data sheets

indicate that this data is not available[5][6][14], some supplier databases list a melting point of 156-

158 °C.[8][11][15] This value is unusually high for a compound that is consistently described as a

liquid at room temperature and may be erroneous or refer to a different form, such as a salt.
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Researchers should rely on the liquid state and boiling point under vacuum as the primary physical

descriptors.

Experimental Protocols & Data Interpretation
While specific experimental protocols for determining the above characteristics are not detailed in the

available literature, standard analytical methods are implied.

Boiling Point Determination: The boiling point is consistently reported under reduced pressure

(vacuum). This is a standard technique for compounds that may decompose or oxidize at their

atmospheric boiling point. The reported range of 72-74 °C at 10 mmHg is the most frequently cited

value.[5][6][9][10]

Solubility Assessment: The characterization as "slightly soluble in water" is qualitative.[8][9][12][13]

For quantitative applications, it would be necessary to experimentally determine the exact solubility

(e.g., in g/L) at specific temperatures. The presence of two amine groups suggests a pH-dependent

solubility profile.

Purity and Assay: Suppliers often list a purity of 95% to ≥98%.[1][9] For sensitive applications, such

as in pharmaceutical synthesis, it is crucial to consult the Certificate of Analysis (COA) for a specific

batch to understand the impurity profile.

Caption: A logical workflow for the production and characterization of a chemical like N,N-Diethyl-1,4-

butanediamine.

Handling, Storage, and Safety
N,N-Diethyl-1,4-butanediamine is classified as a corrosive substance.[6][10] Safety data sheets

indicate that it causes skin corrosion/irritation (Category 1B) and serious eye damage (Category 1).[5]

Handling: Use of personal protective equipment (PPE) is mandatory. This includes chemical-

resistant gloves, safety goggles with side shields or a face shield, and protective clothing.[16] All

handling should be performed in a well-ventilated area or under a chemical fume hood.[5]

Storage: The compound is noted to be air and moisture sensitive.[5][8] Therefore, it should be

stored in a tightly closed container under an inert atmosphere (e.g., nitrogen or argon).[8][17]

Recommended storage temperature is often between 2–8 °C.[1][8][17]
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Stability: The compound is stable under recommended storage conditions but may be reactive with

strong oxidizing agents. Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides.[5][6]

Applications in Research and Development
The bifunctional nature of N,N-Diethyl-1,4-butanediamine, possessing both a tertiary and a primary

amine, makes it a valuable building block in organic synthesis.

Pharmaceutical Development: It serves as a key intermediate in the synthesis of various active

pharmaceutical ingredients (APIs), particularly those targeting the central nervous system.[1]

Polymer Chemistry: In polymer science, it can be used as a chain extender or curing agent in the

production of polyurethanes and other polymers, helping to modify and enhance the mechanical

properties of the final materials.[1]

Biochemical Research: The compound can be used as a reagent in biochemical assays. For

instance, it has been studied for its effects on putrescine uptake in cancer cells, highlighting its

utility in cellular research.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended

for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we

make no warranties, express or implied, regarding the fitness of this product for every specific

experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits

your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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